[6-chloro-4-(3-fluorophenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](piperidin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound belongs to a class of chemicals that are structurally characterized by the presence of benzothiazinone and piperidinyl methanone moieties. These structures are often explored for their potential biological activities and chemical properties. Compounds with similar structural features have been studied for their pharmacological importance and chemical reactivity.
Synthesis Analysis
Synthesis of complex molecules like the specified compound typically involves multi-step organic reactions, starting from simpler aromatic precursors. The synthesis might involve steps such as halogenation, nitration, sulfonation, and coupling reactions, followed by cyclization to form the benzothiazinone core, and further functionalization to introduce the piperidinyl methanone group. Each step requires careful selection of reagents, solvents, and conditions to achieve high yield and purity (Mazimba, 2016).
Molecular Structure Analysis
The molecular structure of such compounds is typically analyzed using techniques like NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and X-ray crystallography. These analyses provide detailed information about the molecular framework, confirming the positions of substituents, the stereochemistry of the molecule, and the conformation of the heterocyclic rings.
Chemical Reactions and Properties
Compounds with benzothiazinone and piperidinyl groups may participate in various chemical reactions, including nucleophilic substitution, electrophilic aromatic substitution, and redox reactions. Their reactivity can be influenced by the electronic nature of the substituents and the presence of the dioxido moiety, which may introduce additional reactive centers or influence the compound's stability (Pietra & Vitali, 1972).
properties
IUPAC Name |
[6-chloro-4-(3-fluorophenyl)-1,1-dioxo-1λ6,4-benzothiazin-2-yl]-piperidin-1-ylmethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18ClFN2O3S/c21-14-7-8-18-17(11-14)24(16-6-4-5-15(22)12-16)13-19(28(18,26)27)20(25)23-9-2-1-3-10-23/h4-8,11-13H,1-3,9-10H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHEAPSWXMUPBNZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)C2=CN(C3=C(S2(=O)=O)C=CC(=C3)Cl)C4=CC(=CC=C4)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18ClFN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.